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Compound of Interest

Compound Name: Benoxaprofen

Cat. No.: B1668000 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Benoxaprofen, a non-steroidal anti-inflammatory drug (NSAID) that has been withdrawn from

the market due to significant adverse effects, including hepatotoxicity and phototoxicity.[1][2]

Adherence to these guidelines is essential to ensure personnel safety and proper management

of this hazardous chemical in a laboratory environment.

Hazard Identification and Classification
Benoxaprofen is classified as a hazardous substance with the following GHS classifications:

Acute toxicity, Oral (Category 4)[3]

Acute aquatic toxicity (Category 1)[3]

Chronic aquatic toxicity (Category 1)[3]

It is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] Historically, its

use was associated with fatal cholestatic jaundice and other serious adverse reactions.[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Benoxaprofen. The following

equipment must be worn at all times in the laboratory when working with this compound.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1668000?utm_src=pdf-interest
https://www.benchchem.com/product/b1668000?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benoxaprofen
https://en.wikipedia.org/wiki/Benoxaprofen
https://www.benchchem.com/product/b1668000?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48654.html
https://dcchemicals.com/msds/MSDS_DC48654.html
https://dcchemicals.com/msds/MSDS_DC48654.html
https://dcchemicals.com/msds/MSDS_DC48654.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benoxaprofen
https://www.benchchem.com/product/b1668000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Hand Protection Double Gloves

Wear two pairs of powder-free,

disposable gloves. The outer

glove should be placed over

the cuff of the lab coat.[4]

Body Protection Protective Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[4]

Eye Protection Safety Goggles
Chemical splash goggles are

mandatory.[5]

Face Protection Face Shield

A full-face shield should be

worn in conjunction with

goggles, especially when there

is a risk of splashes.[5]

Respiratory Protection Respirator

An N95 or higher-rated

respirator should be used

when handling the powder

form of Benoxaprofen to avoid

inhalation.[6]

Operational Plan for Handling Benoxaprofen
The following procedural steps must be followed to ensure the safe handling of Benoxaprofen
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store Benoxaprofen in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[3]
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Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[7]

2. Preparation and Handling:

All handling of Benoxaprofen, especially the powder form, must be conducted within a

certified chemical fume hood to avoid inhalation of dust and aerosols.[3]

Wash hands thoroughly before and after handling the compound.[3]

Avoid contact with skin and eyes.[3]

Do not eat, drink, or smoke in the designated handling area.[3]

3. In Case of Exposure:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with water. Seek medical attention.[3]

Inhalation: Move to an area with fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[3]

Ingestion: If swallowed, call a poison control center or doctor immediately. Rinse mouth with

water.[3]

Disposal Plan
Benoxaprofen is very toxic to aquatic life and must be disposed of as hazardous waste.[3]

Solid Waste:

Collect all solid waste, including contaminated gloves, gowns, and labware, in a

designated, clearly labeled hazardous waste container.

Do not mix with other waste streams.
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Liquid Waste:

Collect all liquid waste containing Benoxaprofen in a sealed, properly labeled hazardous

waste container.

Do not dispose of down the drain.

Final Disposal:

Arrange for disposal through an approved hazardous waste disposal facility in accordance

with local, state, and federal regulations.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Benoxaprofen.

Property Value

Molecular Formula C₁₆H₁₂ClNO₃[1]

Molar Mass 301.73 g·mol⁻¹[2]

GHS Classification

Acute toxicity, Oral (Category 4); Acute aquatic

toxicity (Category 1); Chronic aquatic toxicity

(Category 1)[3]

CAS Number 51234-28-7[8]

Experimental Workflow for Handling Benoxaprofen
The following diagram outlines the standard operational workflow for safely handling

Benoxaprofen in a laboratory setting.
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Work in a Certified
Chemical Fume Hood
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Prepare Solution

Conduct Experiment

Decontaminate Work Area
and Equipment

Dispose of Hazardous Waste
(Solid and Liquid)

Doff Personal Protective Equipment (PPE)

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for Benoxaprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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